3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid

• IUPAC Name: 3-[2-[2-(2-fluorophenoxy)ethylsulfanyl]benzimidazol-1-yl]propanoic acid
• InChI: InChI=1S/C18H17FN2O3S/c19-13-5-1-4-8-16(13)24-11-12-25-18-20-14-6-2-3-7-15(14)21(18)10-9-17(22)23/h1-8H,9-12H2,(H,22,23)
• InChI Key: KDJQNRBTQUVLJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CCC(=O)O)SCCOC3=CC=CC=C3F
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol
• Solubility: >54.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid, also known as FEBP, is a synthetic compound that belongs to the class of benzimidazole derivatives. It has been developed for its potential use as a therapeutic agent due to its promising pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to reduce the levels of reactive oxygen species (ROS) in cells. 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress and inflammation.
Biochemical and Physiological Effects
3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of many diseases. 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid also increases the levels of antioxidants in cells, which help to protect against oxidative damage. In addition, 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has been shown to have antiplatelet and antithrombotic effects, which may be useful in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been shown to have low toxicity, which makes it safe for use in cell culture and animal studies. However, 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has some limitations in lab experiments. It is relatively new and has not been extensively studied, which means that its pharmacological properties are not fully understood. In addition, its mechanism of action is not well-defined, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid. One area of research is the development of new synthetic analogs of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid that have improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid. This will help to identify new targets for drug development and improve our understanding of the biological pathways involved in disease pathogenesis. Finally, clinical trials are needed to determine the safety and efficacy of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid in humans, which will pave the way for its use as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid involves the reaction of 2-(2-fluorophenoxy)ethyl mercaptan with 1H-benzimidazole-2-thiol in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting intermediate is then coupled with 3-bromo-propanoic acid using N,N-diisopropylethylamine as a base. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has been studied extensively for its potential use as a therapeutic agent in various diseases. It has shown promising results in the treatment of cardiovascular diseases, such as hypertension and myocardial infarction, by reducing oxidative stress and inflammation. 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has also been investigated for its anticancer properties, as it inhibits the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.